![molecular formula C12H12O5 B8591516 3,5-Dimethoxy-4-[(prop-2-yn-1-yl)oxy]benzoic acid CAS No. 85607-74-5](/img/structure/B8591516.png)
3,5-Dimethoxy-4-[(prop-2-yn-1-yl)oxy]benzoic acid
Cat. No. B8591516
M. Wt: 236.22 g/mol
InChI Key: TXCCUMZVBIKPIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902400B2
Procedure details
To 50 ml of methanol were added 15.5 g of 2-propynyl 4-(2-propynyloxy)-3,5-dimethoxybenzoate and 40 ml of 15% aqueous sodium hydroxide solution and the mixture obtained was stirred at 50° C. for 4 hours. Then, the reaction mixture was added to hydrochloric acid for acidification. Crystals precipitated were collected by filtration and dried to obtain 13.0 g of 4-(2-propynyloxy)-3,5-dimethoxybenzoic acid represented by the formula:
Name
2-propynyl 4-(2-propynyloxy)-3,5-dimethoxybenzoate
Quantity
15.5 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:4][C:5]1[C:16]([O:17][CH3:18])=[CH:15][C:8]([C:9]([O:11]CC#C)=[O:10])=[CH:7][C:6]=1[O:19][CH3:20])[C:2]#[CH:3].[OH-].[Na+].Cl>CO>[CH2:1]([O:4][C:5]1[C:6]([O:19][CH3:20])=[CH:7][C:8]([C:9]([OH:11])=[O:10])=[CH:15][C:16]=1[O:17][CH3:18])[C:2]#[CH:3] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
|
Cl
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Step Two
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Name
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2-propynyl 4-(2-propynyloxy)-3,5-dimethoxybenzoate
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Quantity
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15.5 g
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Type
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reactant
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Smiles
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C(C#C)OC1=C(C=C(C(=O)OCC#C)C=C1OC)OC
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Name
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Quantity
|
40 mL
|
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Type
|
reactant
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
|
50 mL
|
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Type
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solvent
|
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
|
was stirred at 50° C. for 4 hours
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
the mixture obtained
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystals precipitated
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
were collected by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(C#C)OC1=C(C=C(C(=O)O)C=C1OC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13 g | |
| YIELD: CALCULATEDPERCENTYIELD | 97.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
